N-(4-nitrophenyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide

• IUPAC Name: N-(4-nitrophenyl)-2-[(4-oxo-1,5-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H10N6O4S/c20-10(15-7-1-3-8(4-2-7)19(22)23)6-24-13-16-11-9(5-14-18-11)12(21)17-13/h1-5H,6H2,(H,15,20)(H2,14,16,17,18,21)
• InChI Key: USPCHICTALMZMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CSC2=NC3=C(C=NN3)C(=O)N2)[N+](=O)[O-]
• Molecular Formula: C13H10N6O4S
• Molecular Weight: 346.32 g/mol

Description

“N-(4-nitrophenyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide” is a complex organic compound. It is a reagent in the synthesis of 4,5-dehydro Apixaban, an impurity of Apixaban, a potent, direct, selective, and orally active inhibitor of coagulation factor Xa. All the tested novel compounds showed good inhibitory effect.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of ten new non-glutamate type novel 4-(2-(6-amino-4-oxo-4,5-dihydro-1H-pyrrolo[2,3-d]pyrimidin-3-yl)ethyl)benzamide derivatives have been synthesized and characterized. Another related compound was synthesized by the reaction of 3-(4-chlorophenyl)-5-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-pyrazole-1-carbothioamide with N-(4-nitrophenyl)maleimide.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various spectroscopic techniques such as FT-IR, NMR, and LCMS.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, the reaction of 3-(4-chlorophenyl)-5-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-pyrazole-1-carbothioamide with N-(4-nitrophenyl)maleimide under a reflux condition in glacial acetic acid has been reported.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques. For instance, the FTIR, 1H-NMR, 13C-NMR, and LCMS data are available online.

Scientific Research Applications

Catalytic Hydrogenation in Pharmaceutical Production

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Nonlinear Optical Properties

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Mechanism of Action

The mechanism of action of similar compounds has been studied. For example, all the tested novel compounds showed good inhibitory effect with IC50 values ranging from 0.057 ± 0.003 to 3.646 ± 0.203 μM compared to sorafenib IC50: 0.184 ± 0.01 μM.

Safety and Hazards

The safety and hazards associated with similar compounds have been studied. For instance, MDA level increased on a dose-dependent manner, but still this elevation was not significant compared to the untreated control group.

Future Directions

The future directions for the study of similar compounds include further exploration of their biological activities and potential applications in medicine. For instance, imidazole has become an important synthon in the development of new drugs.